5-Bromo-3-[2-(4-fluorophenyl)-2-oxo-ethylidene]-1,3-dihydroindol-2-one

• Molecular Formula: C16H9BrFNO2
• Molecular Weight: 346.15 g/mol
• IUPAC Name: (3E)-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethylidene]-1H-indol-2-one
• InChI: InChI=1S/C16H9BrFNO2/c17-10-3-6-14-12(7-10)13(16(21)19-14)8-15(20)9-1-4-11(18)5-2-9/h1-8H,(H,19,21)/b13-8+
• InChI Key: VVBIXEJMWRHSLL-MDWZMJQESA-N
• Isomeric SMILES: C1=CC(=CC=C1C(=O)/C=C/2\C3=C(C=CC(=C3)Br)NC2=O)F
• SMILES: C1=CC(=CC=C1C(=O)C=C2C3=C(C=CC(=C3)Br)NC2=O)F

Description

5-bromo-3-[2-(4-fluorophenyl)-2-oxoethylidene]-1H-indol-2-one is a member of indoles.

Scientific Research Applications

Novel Copolymers of Styrene

This research delves into the synthesis of novel trisubstituted ethylenes and their copolymerization with styrene. The study focused on the preparation of halogen ring-substituted 2-cyano-3-phenyl-2-propenamides, including variants like 5-bromo-2,4-dimethoxy, showcasing their relevance in the development of high-temperature resistant materials due to their high glass transition temperatures and thermal stability. The copolymers exhibited significant decomposition temperatures, indicating potential applications in industries requiring materials with high thermal stability (Kharas et al., 2015).

Synthesis and Primary Cytotoxicity Evaluation of New 5‐Bromo‐3‐substituted‐hydrazono‐1H‐2‐indolinones

This study introduced a series of 5-bromo-3-substituted-hydrazono-1H-2-indolinones, highlighting their synthesis and primary cytotoxicity evaluation. The research underscored the potential of these compounds in medical applications, particularly noting the marked cytotoxic effects of certain derivatives on breast cancer, non-small cell lung cancer, and ovarian cancer cell lines. This indicates potential applications in cancer research and treatment (Karalı, Terzioğlu, & Gürsoy, 2002).

Synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one

This research emphasized the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an important intermediate for producing various biologically active compounds. The detailed synthesis process and the structural confirmation of the compounds suggest their importance in the field of pharmaceuticals and drug development (Wang et al., 2016).

Synthesis and Evaluation of Biological Activities of 4-cyclopropyl-5-(2-fluorophenyl) arylhydrazono-2,3-dihydrothiazoles

This paper presented the synthesis of a new series of arylhydrazono-2,3-dihydrothiazole derivatives. The compounds were evaluated for their antioxidant and antibacterial activities. Compounds 5c and 5g, in particular, showed promising antioxidant activities, suggesting potential applications in the development of new antioxidant agents (Ghanbari Pirbasti, Mahmoodi, & Abbasi Shiran, 2016).